Cas no 359436-62-7 (11-Maleimidoundecanoic Acid Hydrazide)

11-Maleimidundecanoic Acid Hydrazide is a heterobifunctional crosslinking reagent featuring a maleimide group and a hydrazide moiety, separated by an 11-carbon spacer. The maleimide group selectively reacts with thiols (e.g., cysteine residues) under mild conditions, while the hydrazide functionality enables conjugation with aldehydes or ketones (e.g., oxidized glycans or carbonyl-containing molecules). The extended hydrocarbon chain enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful for site-specific protein labeling, antibody-drug conjugate (ADC) development, and glycan modification. Its stability and selectivity make it suitable for applications in biochemical research, diagnostics, and therapeutic agent synthesis. Proper handling under inert conditions is recommended to preserve reactivity.
11-Maleimidoundecanoic Acid Hydrazide structure
359436-62-7 structure
Product Name:11-Maleimidoundecanoic Acid Hydrazide
CAS No:359436-62-7
MF:C15H25N3O3
MW:295.37730383873
CID:293349
PubChem ID:4438236
Update Time:2025-06-11

11-Maleimidoundecanoic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

    • 11-Maleimidoundecanoic?acid?hydrazide
    • 11-Maleimidoundecanoic Acid Hydrazide
    • 11-Maleimidoundecano
    • 11-(2,5-dioxopyrrol-1-yl)undecanehydrazide
    • FT-0604076
    • AMY21538
    • AKOS027446352
    • A6248
    • WVGQCJDEFYSDJE-UHFFFAOYSA-N
    • 359436-62-7
    • 11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanehydrazide
    • DTXSID90403304
    • 11-Maleimidoundecanoic acid hydrazide (KMUH)
    • SCHEMBL2224805
    • 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-undecanoic Acid Hydrazide;
    • G70574
    • Inchi: 1S/C15H25N3O3/c16-17-13(19)9-7-5-3-1-2-4-6-8-12-18-14(20)10-11-15(18)21/h10-11H,1-9,12,16H2,(H,17,19)
    • InChI Key: WVGQCJDEFYSDJE-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1CCCCCCCCCCC(NN)=O)=O

Computed Properties

  • Exact Mass: 295.19000
  • Monoisotopic Mass: 295.19
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.5A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 105-107°C
  • Boiling Point: 503.2±23.0 °C at 760 mmHg
  • Flash Point: 258.1±22.6 °C
  • Refractive Index: 1.523
  • PSA: 92.50000
  • LogP: 2.44130
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

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11-Maleimidoundecanoic Acid Hydrazide Suppliers

Amadis Chemical Company Limited
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(CAS:359436-62-7)11-Maleimidoundecanoic Acid Hydrazide
Order Number:A6248
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):166.0
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Amadis Chemical Company Limited
(CAS:359436-62-7)11-Maleimidoundecanoic Acid Hydrazide
A6248
Purity:99%
Quantity:1g
Price ($):166.0
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